Cas no 92084-99-6 (4-phenylpyrimidine-5-carboxylic acid)

• Product Name: 4-phenylpyrimidine-5-carboxylic acid
• CAS No: 92084-99-6
• Molecular Formula: C₁₁H₈N₂O₂
• Molecular Weight: 200.19342
• CID: 746751
• PubChem ID: 22162399

4-phenylpyrimidine-5-carboxylic acid Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-phenyl-
• 4-Phenyl-pyrimidine-5-carboxylic acid
• 4-phenylpyrimidine-5-carboxylic acid
• 4-phenylpyrimidine-5-carboxylicacid
• SB58898
• EN300-123637
• MFCD09835877
• 92084-99-6
• SCHEMBL1968241
• AKOS022771246
• PDTTUTBMTVDZKV-UHFFFAOYSA-N
• DTXSID60623057
• DB-340420

• InChIKey： PDTTUTBMTVDZKV-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8N2O2/c14-11(15)9-6-12-7-13-10(9)8-4-2-1-3-5-8/h1-7H,(H,14,15)
• SMILES： OC(=O)C1=CN=CN=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 200.058577502g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.058577502g/mol
• Heavy Atom Count: 15
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų